2917349000 Other phthalates.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
2917349000 other esters of orthophthalic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B109813-250mg |
Benzyl butyl phthalate |
85-68-7 | 250mg |
¥201.90 | 2023-09-04 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B109813-5g |
Benzyl butyl phthalate |
85-68-7 | 5g |
¥3214.90 | 2023-09-04 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B109814-1.2ml |
Benzyl butyl phthalate |
85-68-7 | analytical standard,1000ug/ml in methanol | 1.2ml |
¥185.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B119854-2ml |
Benzyl butyl phthalate |
85-68-7 | 165.0μg/mL,: | 2ml |
¥293.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B109815-500g |
Benzyl butyl phthalate |
85-68-7 | 98% | 500g |
¥243.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B109815-100g |
Benzyl butyl phthalate |
85-68-7 | 98% | 100g |
¥87.90 | 2023-09-04 | |
| S e l l e c k ZHONG GUO | S5822-25mg |
Butyl benzyl phthalate |
85-68-7 | 98.86% | 25mg |
¥795.13 | 2023-09-15 | |
| TRC | B233555-500mg |
Benzyl Butyl Phthalate |
85-68-7 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B233555-1g |
Benzyl Butyl Phthalate |
85-68-7 | 1g |
$ 88.00 | 2023-04-18 | ||
| TRC | B233555-2g |
Benzyl Butyl Phthalate |
85-68-7 | 2g |
$ 138.00 | 2023-04-18 |
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Benzyl butyl phthalate, chemically known as Benzyl butyl phthalate (CAS No. 85-68-7), is a widely utilized compound in the chemical and pharmaceutical industries. This ester of phthalic acid, characterized by its molecular formula C₁₆H₂₂O₄, has garnered significant attention due to its versatile applications and unique chemical properties. The compound's molecular structure, featuring a benzyl group and a butyl chain, contributes to its solubility in various organic solvents, making it a valuable additive in numerous formulations.
The CAS No. 85-68-7 designation provides a unique identifier for this chemical, ensuring precise classification and reference in scientific literature and industrial applications. Benzyl butyl phthalate is primarily recognized for its role as a plasticizer, enhancing the flexibility and durability of polymers and resins. Its use spans across multiple sectors, including manufacturing, automotive, and construction industries, where it serves to improve material performance under varying environmental conditions.
Recent advancements in the field of materials science have highlighted the potential of benzyl butyl phthalate as an additive in advanced polymer composites. Studies have demonstrated its efficacy in enhancing the mechanical strength and thermal stability of polyvinyl chloride (PVC) and other synthetic polymers. This has opened new avenues for its application in high-performance materials used in aerospace and automotive industries.
In the pharmaceutical domain, benzyl butyl phthalate has been explored for its potential as a solvent and excipient in drug formulations. Its ability to dissolve various active pharmaceutical ingredients (APIs) while maintaining stability has made it a candidate for use in controlled-release drug delivery systems. Research is ongoing to evaluate its compatibility with different therapeutic agents and its impact on drug efficacy and patient safety.
The environmental impact of benzyl butyl phthalate has also been a subject of extensive research. While it is not classified as a hazardous substance, concerns regarding its persistence in the environment have led to investigations into biodegradability and potential ecological effects. Recent studies have focused on developing eco-friendly alternatives or modifications to reduce environmental footprint without compromising its functional properties.
One notable area of research involves the synthesis of benzyl butyl phthalate derivatives that exhibit improved biodegradability while retaining their plasticizing properties. These derivatives are being tested for their performance in biodegradable polymers, offering a sustainable solution for industries seeking environmentally responsible alternatives.
The role of benzyl butyl phthalate in nanotechnology has also emerged as a promising field of study. Its compatibility with nanomaterials has led to experiments involving the incorporation of nanoparticles into polymer matrices enhanced by this compound. Such nanocomposites exhibit superior mechanical and thermal properties, making them suitable for applications requiring high-performance materials.
Furthermore, benzyl butyl phthalate has found applications in the cosmetics industry, where it is used as an emollient and skin conditioning agent in various personal care products. Its ability to soften and smooth the skin makes it a preferred choice for formulating moisturizers and creams that provide long-lasting hydration.
As regulatory standards evolve, manufacturers are increasingly focusing on producing benzyl butyl phthalate that meets stringent safety and quality criteria. Advances in synthetic chemistry have enabled the production of high-purity grades of this compound, ensuring consistent performance across different applications.
The future prospects of benzyl butyl phthalate are promising, with ongoing research aimed at expanding its utility across diverse fields. Innovations in polymer science, pharmaceuticals, and nanotechnology continue to uncover new possibilities for this versatile compound.
